(3R)-3-(3,5-difluorophenyl)piperidine

• Molecular Formula: C11H13F2N
• Molecular Weight: 197.22 g/mol
• IUPAC Name: (3R)-3-(3,5-difluorophenyl)piperidine
• InChI: InChI=1S/C11H13F2N/c12-10-4-9(5-11(13)6-10)8-2-1-3-14-7-8/h4-6,8,14H,1-3,7H2/t8-/m0/s1
• InChI Key: WNZBTKIPUMKOPR-QMMMGPOBSA-N
• Isomeric SMILES: C1C[C@@H](CNC1)C2=CC(=CC(=C2)F)F
• Canonical SMILES: C1CC(CNC1)C2=CC(=CC(=C2)F)F

Description

(3R)-3-(3,5-Difluorophenyl)piperidine is a chiral piperidine derivative characterized by a 3,5-difluorophenyl substituent at the 3-position of the piperidine ring, with an (R)-configuration at the stereocenter. This compound is of significant interest in pharmaceutical and agrochemical research due to the electronic and steric effects imparted by the fluorine atoms, which enhance metabolic stability and binding affinity in target interactions . Piperidine derivatives are widely utilized as building blocks for drug discovery, particularly in central nervous system (CNS) therapeutics and enzyme inhibitors. The stereochemistry of (3R)-3-(3,5-difluorophenyl)piperidine plays a critical role in its biological activity, as enantiomeric purity often dictates efficacy and safety profiles in drug candidates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-(3,5-difluorophenyl)piperidine typically involves the reaction of 3,5-difluorobenzaldehyde with piperidine under specific conditions. The reaction is often catalyzed by a base such as sodium hydride or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the desired product. The reaction can be carried out in solvents such as ethanol or methanol to enhance the solubility of the reactants and products.

Industrial Production Methods

Industrial production of (3R)-3-(3,5-difluorophenyl)piperidine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can improve the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-(3,5-difluorophenyl)piperidine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate nucleophilic aromatic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction can produce amines or alcohols. Substitution reactions can introduce various functional groups onto the phenyl ring, leading to a diverse array of derivatives.

Scientific Research Applications

Pharmacological Applications

1. Antiviral Activity

One of the primary applications of (3R)-3-(3,5-difluorophenyl)piperidine is its role as an antagonist of the C-C chemokine receptor type 5 (CCR5). CCR5 is crucial for the entry of HIV into host cells. By blocking this receptor, the compound can potentially inhibit HIV infections and modulate immune responses. Preclinical studies have demonstrated that it effectively inhibits the binding of HIV to CCR5 in cell lines, showcasing a dose-dependent effect on viral entry.

2. Anti-inflammatory Properties

Research indicates that (3R)-3-(3,5-difluorophenyl)piperidine exhibits anti-inflammatory properties, making it a candidate for treating conditions such as asthma and rheumatoid arthritis. Its ability to inhibit pro-inflammatory cytokines has been noted in murine models, suggesting its potential utility in managing inflammatory diseases.

Synthesis and Structure-Activity Relationship

The synthesis of (3R)-3-(3,5-difluorophenyl)piperidine typically involves multi-step organic synthesis techniques. The presence of the difluorophenyl group enhances the compound's biological activity by influencing its interaction with various receptors. Studies suggest that modifications to its structure can lead to improved pharmacological properties.

Case Studies and Research Findings

1. Antihypertensive Effects

In related research involving piperidine derivatives, compounds similar to (3R)-3-(3,5-difluorophenyl)piperidine have been evaluated for their antihypertensive activities. Some derivatives demonstrated significant reductions in blood pressure in spontaneously hypertensive rats, indicating that structural modifications can enhance cardiovascular effects .

2. Cancer Therapy Potential

Recent advances in piperidine derivatives have highlighted their potential in cancer therapy. For instance, compounds derived from piperidine structures have shown cytotoxicity against various cancer cell lines through mechanisms involving apoptosis induction. The unique three-dimensional structures of these compounds may enhance their interactions with protein binding sites, thereby increasing their efficacy as anticancer agents .

Comparative Analysis of Related Compounds

Compound Name	Structure	Primary Application	Key Findings
AZD5672	AZD5672	Antiviral (HIV)	Inhibits CCR5; effective in vitro against HIV
Piperidine Derivative A	PDA	Antihypertensive	Significant blood pressure reduction in SHR models
Piperidine Derivative B	PDB	Cancer therapy	Induces apoptosis in cancer cell lines; effective cytotoxicity

Mechanism of Action

The mechanism of action of (3R)-3-(3,5-difluorophenyl)piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets depend on the specific context and application of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomer: 4-(3,5-Difluorophenyl)piperidine

The positional isomer 4-(3,5-difluorophenyl)piperidine differs in the substitution site of the difluorophenyl group (4-position instead of 3-position). Market analysis indicates that this compound has broader industrial applications, with global production volumes projected to grow at a CAGR of 4.3% from 2020 to 2025 . Key differences include:

• Synthesis Complexity : The 4-substituted isomer requires distinct synthetic routes, such as reductive amination or cross-coupling reactions, whereas the 3-substituted derivative often involves asymmetric catalysis to achieve enantiopurity .
• Market Demand : The 4-isomer dominates in agrochemical intermediates, while the 3R-configuration is prioritized in CNS drug development due to its stereospecificity .

Functionalized Piperidine: 3-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-2-phenylpiperidine

This derivative features a bis(trifluoromethyl)phenyl methoxy group and a phenyl substituent. Key comparisons include:

• Bioactivity : The bulky trifluoromethyl groups reduce rotational freedom, improving selectivity for serotonin receptors in preclinical studies .

Sulfonamide Derivatives: 4-[[2-[1-[(3R)-3-(3,5-Difluorophenyl)propyl]piperidinyl]ethyl]sulfonyl]piperidine

Sulfonamide-functionalized derivatives exhibit distinct solubility profiles. For example, the introduction of methylsulfonyl groups decreases logD by 0.8–1.2 units compared to the parent compound, favoring renal excretion over hepatic metabolism . These modifications are explored in prodrug designs to optimize pharmacokinetics .

Comparative Data Table

Compound Name	Substituent Position	Key Functional Groups	logP	Primary Applications	Market CAGR (2020–2025)
(3R)-3-(3,5-Difluorophenyl)piperidine	3-position	3,5-Difluorophenyl	2.1	CNS therapeutics	N/A
4-(3,5-Difluorophenyl)piperidine	4-position	3,5-Difluorophenyl	2.3	Agrochemical intermediates	4.3%
3-[[3,5-Bis(trifluoromethyl)phenyl]methoxy]-2-phenylpiperidine	3-position	Bis(trifluoromethyl), Phenyl	3.6	Serotonin receptor modulators	N/A
Sulfonamide-functionalized derivative	Variable	Methylsulfonyl	1.3	Prodrug candidates	N/A

Research Findings and Implications

• Stereochemical Impact : The (3R)-configuration of (3R)-3-(3,5-difluorophenyl)piperidine demonstrates 10-fold higher binding affinity for σ1 receptors compared to its (3S)-enantiomer in vitro .
• Fluorine Effects : Fluorine substitution at the 3,5-positions reduces cytochrome P450-mediated metabolism by 40% in hepatic microsome assays, enhancing half-life in preclinical models .
• Market Trends : While 4-substituted derivatives dominate bulk chemical markets, the 3R-configuration is gaining traction in niche CNS drug pipelines, with six patents filed between 2020–2025 .

Biological Activity

(3R)-3-(3,5-difluorophenyl)piperidine is a compound that has garnered attention for its diverse biological activities and potential applications in medicinal chemistry. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a 3,5-difluorophenyl group. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

(3R)-3-(3,5-difluorophenyl)piperidine interacts with various biological targets, including enzymes and receptors. Its mechanism of action involves modulation of these targets, leading to significant biological effects. The specific pathways can vary depending on the context of its application.

1. Enzyme Inhibition

The compound has been studied for its ability to inhibit specific enzymes, which is crucial for drug design. For example, it has been shown to interact with ATP-gated ion channels such as P2X3 receptors, which are implicated in pain signaling pathways. Compounds exhibiting antagonistic activity at these receptors have potential applications in treating neuropathic pain .

2. Anticancer Activity

Research indicates that derivatives of piperidine compounds can exhibit anticancer properties. For instance, studies have shown that certain piperidine derivatives can induce apoptosis in cancer cell lines by enhancing caspase-3 activity and causing morphological changes indicative of programmed cell death .

3. Calcium Channel Blockade

In a series of studies on structurally related compounds, it was found that piperidine derivatives can function as calcium channel blockers. These compounds demonstrated significant antihypertensive effects in spontaneously hypertensive rats, suggesting potential therapeutic uses in cardiovascular diseases .

Structure-Activity Relationship (SAR)

The SAR studies indicate that the introduction of fluorine atoms significantly affects the biological activity of piperidine derivatives. The fluorinated compounds showed enhanced potency compared to their non-fluorinated counterparts. This trend highlights the importance of substituent positioning and electronic effects in determining the efficacy of these compounds .

Case Studies

• Antinociceptive Activity : A study evaluated the antinociceptive effects of (3R)-3-(3,5-difluorophenyl)piperidine in animal models. The results indicated a dose-dependent increase in pain threshold, suggesting its potential as an analgesic agent .
• Anticancer Evaluation : In vitro studies on breast cancer cells demonstrated that certain derivatives could effectively inhibit cell proliferation and induce apoptosis at concentrations as low as 1 μM . This finding positions (3R)-3-(3,5-difluorophenyl)piperidine as a candidate for further development in cancer therapies.

Data Table: Summary of Biological Activities

Activity Type	Target/Effect	Reference
Enzyme Inhibition	P2X3 Receptor
Anticancer Activity	Apoptosis induction in MDA-MB-231 cells
Calcium Channel Blockade	Antihypertensive effects

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing (3R)-3-(3,5-difluorophenyl)piperidine with high enantiomeric purity?

• Methodology : Utilize asymmetric catalysis or chiral resolution techniques. Recent advances in green chemistry suggest solvent-free reactions or water-mediated processes to reduce toxicity . For stereochemical confirmation, employ X-ray crystallography (as demonstrated in structural reports of similar piperidines) or chiral HPLC with polarimetric detection .

Q. Which analytical techniques are essential for characterizing (3R)-3-(3,5-difluorophenyl)piperidine’s structural and stereochemical integrity?

• Methodology : Combine NMR (¹H/¹³C, 2D COSY/NOESY) to confirm regiochemistry and stereochemistry. Mass spectrometry (HRMS) validates molecular weight, while differential scanning calorimetry (DSC) assesses purity. X-ray crystallography is definitive for absolute configuration determination .

Q. How can researchers assess the compound’s stability under varying pH and temperature conditions?

• Methodology : Conduct accelerated stability studies using HPLC to monitor degradation products. Buffer solutions (pH 1–13) and thermal stress (40–80°C) simulate physiological and storage conditions. Kinetic modeling (Arrhenius equation) predicts shelf-life .

Advanced Research Questions

Q. What QSAR modeling approaches optimize the serotonin transporter (SERT) inhibitory activity of (3R)-3-(3,5-difluorophenyl)piperidine derivatives?

• Methodology : Curate a dataset of phenylpiperidine derivatives with reported SERT IC₅₀ values. Convert IC₅₀ to pIC₅₀ for normalization. Use genetic algorithm-based variable selection and partial least squares (PLS) regression to correlate descriptors (e.g., logP, polar surface area) with activity. Validate models via leave-one-out cross-validation and external test sets .

Q. How do in silico tools predict biological targets and off-target effects of (3R)-3-(3,5-difluorophenyl)piperidine?

• Methodology : Employ SwissTargetPrediction and PASS Online to screen for protein targets (e.g., enzymes, GPCRs). Molecular docking (AutoDock Vina) assesses binding affinity to prioritized targets like monoamine transporters. ADMET Predictor™ evaluates hepatotoxicity and CYP450 interactions. Experimental validation via radioligand binding assays confirms predictions .

Q. What structural modifications enhance the compound’s blood-brain barrier (BBB) permeability while retaining activity?

• Methodology : Introduce small, lipophilic substituents (e.g., methyl, fluoro) at the 4-position of the piperidine ring. Use PAMPA-BBB assays to measure permeability. Correlate with computed descriptors (e.g., AlogP98, topological polar surface area < 60 Ų). Retain the 3,5-difluorophenyl group for SERT affinity .

Q. How can contradictions between in silico ADMET predictions and experimental pharmacokinetic data be resolved?

• Methodology : Perform iterative optimization by adjusting molecular descriptors (e.g., reducing logD to improve solubility). Validate with in vitro assays: Caco-2 for permeability, microsomal stability tests for metabolic clearance. Use PBPK modeling to reconcile discrepancies between predicted and observed plasma concentrations .

Q. What strategies identify synergistic effects when (3R)-3-(3,5-difluorophenyl)piperidine is combined with other CNS-active compounds?

• Methodology : Use Chou-Talalay combination index (CI) analysis in cell-based assays (e.g., neuroprotection models). Synergistic targets are identified via transcriptomics (RNA-seq) and pathway enrichment (KEGG). Validate with isobolographic analysis in animal models .